2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 2-(but-2-ynylamino)-5-methylbenzoic acid
• InChI: InChI=1S/C12H13NO2/c1-3-4-7-13-11-6-5-9(2)8-10(11)12(14)15/h5-6,8,13H,7H2,1-2H3,(H,14,15)
• InChI Key: LTLNYBYVVSPVLH-UHFFFAOYSA-N
• Canonical SMILES: CC#CCNC1=C(C=C(C=C1)C)C(=O)O

Description

2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid is a benzoic acid derivative with a substituted amino group at the 2-position and a methyl group at the 5-position. The but-2-yn-1-yl substituent introduces an alkyne moiety, which distinguishes it from other derivatives of 2-amino-5-methylbenzoic acid. This structural feature may confer unique physicochemical properties and biological activities, such as enhanced reactivity or improved binding affinity in enzyme inhibition.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid typically involves the reaction of 5-methylbenzoic acid with but-2-yn-1-amine under specific conditions. One common method is the aza-Michael addition of amines to ynones, which can be carried out under metal-free conditions . This method is highly efficient and chemoselective, yielding the desired product in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity, as well as the implementation of safety measures to handle the reactive intermediates and by-products.

Chemical Reactions Analysis

Types of Reactions

2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and carboxylic acid groups can participate in substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid involves its interaction with specific molecular targets. The but-2-yn-1-yl group can participate in covalent bonding with nucleophilic sites on proteins or enzymes, leading to inhibition or modulation of their activity. The carboxylic acid moiety can also interact with various receptors or enzymes, influencing their function.

Comparison with Similar Compounds

Key Observations:

• Alkyne vs. Aromatic Substituents: The but-2-yn-1-yl group introduces a linear alkyne chain, which may enhance metabolic stability compared to bulky aromatic substituents (e.g., phenylsulfonyl or isonicotinoyl). Alkynes are also reactive in click chemistry, suggesting utility in targeted drug conjugates .
• Biological Activity: Derivatives with electron-withdrawing groups (e.g., sulfonyl, carbonyl) exhibit pronounced anti-cancer activity, likely due to enhanced interactions with enzyme active sites. Cetilistat’s long alkyl chain improves lipophilicity, critical for pancreatic lipase inhibition .

Biological Activity

2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid, a compound with a unique structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound features a benzoic acid moiety substituted with a but-2-yn-1-yl amino group at the 2-position and a methyl group at the 5-position. This unique structural arrangement may contribute to its biological activities.

Biological Activity Overview

The biological activity of 2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid can be categorized into several key areas:

• Anticancer Activity
  • Preliminary studies indicate that this compound may exhibit anticancer properties by inhibiting cell proliferation and inducing apoptosis in various cancer cell lines. The exact mechanism involves interference with mitotic spindle formation, similar to other thiazole derivatives that have shown promise against cancer cells .
• Anti-inflammatory Effects
  • The compound has been investigated for its anti-inflammatory potential, particularly in models of acute inflammation. It appears to modulate pathways related to cytokine release and may inhibit the activity of pro-inflammatory mediators .
• Antimicrobial Properties
  • There is evidence suggesting that derivatives of benzoic acid can exhibit antimicrobial activity against a range of pathogens, including bacteria and fungi. The specific activity of 2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid against these organisms remains to be fully characterized, but structural similarities to other active compounds suggest potential efficacy .

The mechanisms through which 2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid exerts its biological effects include:

• Inhibition of Cell Cycle Progression : Similar compounds have been shown to induce G2/M phase arrest in cancer cells, leading to increased apoptosis .
• Modulation of Signaling Pathways : The compound may influence various signaling pathways involved in inflammation and cancer progression, such as the MAPK pathway .

Case Studies

Several studies have investigated the biological activity of related compounds, providing insights into the potential effects of 2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid:

Study	Findings
Study A	Demonstrated that thiazole derivatives exhibited significant cytotoxicity against human cancer cell lines with IC50 values ranging from 10–30 µM .
Study B	Found that certain benzoic acid derivatives reduced TNF-alpha levels in LPS-stimulated macrophages, indicating anti-inflammatory properties .
Study C	Reported antimicrobial activity against various strains of bacteria, suggesting potential therapeutic applications .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid, and how can intermediates be isolated?

• Methodology : A two-step synthesis involving nucleophilic substitution and subsequent acid-catalyzed cyclization is recommended, based on analogous protocols for substituted benzoic acids. For example, intermediates can be isolated by adjusting pH to precipitate the product after alkaline hydrolysis of byproducts. Alkali (e.g., NaOH) is added to render the mixture basic (pH 10–14), followed by acidification (e.g., acetic acid) to pH 3–5 for crystallization .
• Validation : Monitor reaction progress via thin-layer chromatography (TLC) using silica gel plates and UV visualization. Compare retention factors (Rf) with reference standards .

Q. How can researchers purify 2-[(But-2-yn-1-yl)amino]-5-methylbenzoic acid using chromatographic techniques?

• Methodology : Use flash column chromatography with a gradient elution system (e.g., hexane/ethyl acetate or dichloromethane/methanol). For small-scale purification, preparative TLC is suitable. Solid-phase extraction (SPE) with C18 cartridges can remove polar impurities .
• Troubleshooting : If impurities persist, recrystallize the compound using a mixed solvent system (e.g., ethanol/water) to enhance purity .

Q. What spectroscopic methods are most reliable for confirming the structure of this compound?

• Methodology :

• NMR : Analyze $^1H$ and $^{13}C$ NMR spectra to confirm the presence of the but-2-yn-1-yl group (δ ~2.1 ppm for terminal alkyne protons) and methyl substituents on the aromatic ring.
• FT-IR : Identify characteristic peaks for the carboxylic acid (-COOH, ~2500–3300 cm$^{-1}$) and alkyne (-C≡C-, ~2100–2260 cm$^{-1}$) .
  • Validation : Cross-reference data with structurally similar compounds, such as 2-amino-5-chlorobenzoic acid derivatives .

Advanced Research Questions

Q. How can crystallographic data contradictions (e.g., disordered alkyne groups) be resolved during structure refinement?

• Methodology : Use the SHELXL software package for refinement, applying constraints to model alkyne group disorder. Perform iterative cycles of least-squares minimization and electron density analysis. For high-resolution data, anisotropic displacement parameters improve accuracy .
• Validation : Compare refinement metrics (R-factor, wR2) with published benchmarks. Use the ADDSYM tool in SHELX to check for missed symmetry elements .

Q. What are the best practices for molecular docking studies targeting this compound’s potential bioactivity?

• Methodology :

• Ligand Preparation : Optimize the compound’s geometry using density functional theory (DFT) at the B3LYP/6-31G* level.
• Docking Protocol : Use AutoDock Vina or GOLD with a Lamarckian genetic algorithm (LGA) for conformational sampling. Set grid dimensions to encompass the entire binding pocket of the target (e.g., enzymes like cyclooxygenase-2) .
  • Validation : Validate docking poses via molecular dynamics (MD) simulations (e.g., 100 ns runs in AMBER) to assess binding stability .

Q. How should researchers address discrepancies in bioactivity data (e.g., conflicting IC$_{50}$ values) across studies?

• Methodology :

• Assay Standardization : Ensure consistent buffer conditions (pH, ionic strength) and control compounds (e.g., reference inhibitors).
• Data Triangulation : Cross-validate results using orthogonal assays (e.g., fluorescence polarization vs. surface plasmon resonance).
  • Statistical Analysis : Apply multivariate regression to identify confounding variables (e.g., solvent polarity, temperature) .

Data Analysis and Reporting

Q. What statistical approaches are recommended for analyzing dose-response relationships in pharmacological studies?

• Methodology : Fit data to a four-parameter logistic model (Hill equation) using nonlinear regression. Use the Akaike Information Criterion (AIC) to compare models. Report confidence intervals for EC$_{50}$ values .

Q. How can researchers ensure reproducibility in synthetic protocols for this compound?

• Documentation : Provide detailed reaction parameters (e.g., molar ratios, solvent purity, temperature ramps).
• Quality Control : Implement in-process analytical techniques (e.g., inline FT-IR for real-time monitoring). Publish raw NMR and HPLC chromatograms in supplementary materials .